Cas no 19232-22-5 (2-Propynoic acid,trimethylsilyl ester)

• Product Name: 2-Propynoic acid,trimethylsilyl ester
• CAS No: 19232-22-5
• MF: C₆H₉O₂Si
• MW: 141.219962835312
• CID: 123427
• PubChem ID: 22179029
• Update Time: 2025-04-18

2-Propynoic acid,trimethylsilyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid,trimethylsilyl ester
• 3-trimethylsilylprop-2-ynoate
• TRIMETHYLSILYLPROPIOLATE
• Propiolsaeure-trimethylsilylester
• Trimethyl-propioloyloxysilan
• Trimethylsilyl acetylenecarboxylate
• Trimethylsilylpropinat
• TRIMETHYLSILYL PROPIOLATE
• TRIMETHYLSILYLACETYLENECARBOXYLATE
• 19232-22-5
• 3-(trimethylsilyl)prop-2-ynoate
• DTXSID90623287

• Inchi： 1S/C6H10O2Si/c1-9(2,3)5-4-6(7)8/h1-3H3,(H,7,8)/p-1
• InChI Key： IPEATTYBFBRNEB-UHFFFAOYSA-M
• SMILES： [Si](C#CC(=O)[O-])(C)(C)C

Computed Properties

• Exact Mass: 142.04500
• Monoisotopic Mass: 141.037181060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.925 g/mL at 25 °C(lit.)
• Boiling Point: 70-75 °C(lit.)
• Flash Point: 68 °F
• Refractive Index: n20/D 1.416(lit.)
• PSA: 26.30000
• LogP: 0.99770
• Solubility: Not determined

2-Propynoic acid,trimethylsilyl ester Security Information

• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S16; S26; S33; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11; R34
• HazardClass：3.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：3.1